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Compound of Interest

Tris(hydroxymethyl)Jaminomethane
Compound Name:

acetate
CAS No.: 6850-28-8
Cat. No.: B1255382

Get Quote

Application Note: Preparation of 50x TAE Buffer
Introduction

Tris-acetate-EDTA (TAE) buffer is a commonly used buffer solution in molecular biology,
primarily for agarose gel electrophoresis of nucleic acids.[1][2] The Tris-acetate component
provides electrical conductivity and maintains the pH, while EDTA (ethylenediaminetetraacetic
acid) acts as a chelating agent for divalent cations like Mg2+, which protects DNA from
nuclease degradation.[1][3] This document provides a detailed protocol for the preparation of a
50x concentrated stock solution of TAE buffer, which can be diluted to a 1x working solution for

experimental use.

Materials and Reagents

The following table summarizes the required reagents for preparing 1 L of 50x TAE buffer.
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) Final
Molecular . Final .
. Quantity for 1 . Concentration
Reagent Weight ( g/mol Concentration . .
L of 50x TAE . in 1x Working
) in 50x Stock .
Solution
Tris base 121.14 242 g 2M 40 mM
Glacial Acetic
) 60.05 57.1 mL 1M 20 mM
Acid
0.5 M EDTA (pH
- 100 mL 0.05 M (50 mM) 1mM

8.0)

Deionized/Milli-Q
Water

To a final volume
of1L

Note: The pH of the final 50x TAE buffer solution should be between 8.2 and 8.4 and does not
typically require adjustment if prepared correctly.[2][3]

Experimental Protocol

This protocol outlines the step-by-step procedure for preparing 1 L of 50x TAE buffer.

1. Preparation of 0.5 M EDTA (pH 8.0) Stock Solution (if not already available):

e Dissolve 93.05 g of EDTA disodium salt (MW = 372.24 g/mol ) in 400 mL of deionized water.

o Adjust the pH to 8.0 using sodium hydroxide (NaOH). It is important to note that EDTA will

not fully dissolve until the pH is near 8.0.[2]

 Bring the final volume to 500 mL with deionized water.

 Sterilize by autoclaving.

2. Preparation of 50x TAE Buffer (1 L):

o Weigh out 242 g of Tris base and transfer it to a 2 L beaker or conical flask.[3]

o Add approximately 700-750 mL of deionized or Milli-Q water.[1][3]
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» Dissolve the Tris base completely by stirring with a magnetic stirrer.[1] This may take a few
minutes.

o Carefully add 57.1 mL of glacial acetic acid to the dissolved Tris base solution.[1][3]
e Add 100 mL of 0.5 M EDTA (pH 8.0) stock solution.[1][3]

o Adjust the final volume to 1 L with deionized or Milli-Q water.[2][3]

e The solution can be sterilized by autoclaving or filtration.[3]

3. Storage:

» Store the 50x TAE buffer at room temperature.[1][4] If a precipitate forms over time, gently
warm the solution to 37°C and stir until the precipitate redissolves before use.[4] The solution
should be discarded if it becomes cloudy.[4]

4. Preparation of 1x TAE Working Solution:

o To prepare a 1x working solution, dilute the 50x stock solution 1:50 with deionized water. For
example, to make 1 L of 1x TAE, add 20 mL of 50x TAE stock to 980 mL of deionized water
and mix well.[1]

Workflow Diagram
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Reagents

Tris Base (242g)
Procedure

Dissolve Tris in Water

Deionized Water (~750ml)

Add Acetic Acid and EDTA Adjust Final Volume to 1L Store 50x Stock at RT

| Glacial Acetic Acid (57.1ml) |

| 0.5M EDTA pH 8.0 (100ml) I

Deionized Water (to 1L)

Click to download full resolution via product page
Caption: Workflow for the preparation of 50x TAE buffer.

Safety Precautions

+ Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,
and safety goggles, when handling chemicals.[5]

¢ Glacial acetic acid is corrosive and should be handled in a fume hood.

o Refer to the Material Safety Data Sheets (MSDS) for all reagents before use.[5]
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Conclusion

This protocol provides a reliable and reproducible method for the preparation of 50x TAE buffer.
The use of a concentrated stock solution saves time and ensures consistency across multiple
experiments. Proper preparation and storage are crucial for the performance of the buffer in
subsequent applications such as agarose gel electrophoresis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1255382?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

